N-(1-ethyl-2-oxoindolin-5-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-(1-ethyl-2-oxo-3H-indol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C18H18N2O5S/c1-2-20-15-5-3-13(9-12(15)10-18(20)21)19-26(22,23)14-4-6-16-17(11-14)25-8-7-24-16/h3-6,9,11,19H,2,7-8,10H2,1H3
• InChI Key: UTFAATWNVNQPSE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NS(=O)(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C18H18N2O5S
• Molecular Weight: 374.4 g/mol

Description

N-(1-ethyl-2-oxoindolin-5-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has shown promising results in various areas of research.

Scientific Research Applications

Synthesis and Biological Screening

• A study detailed the synthesis of ethylated sulfonamides incorporating the 1,4-benzodioxane moiety, exploring their inhibitory effects on various enzymes and bacterial strains. These compounds demonstrated good inhibition against lipoxygenase, moderate inhibition of acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and α-glucosidase, and showed antibacterial properties against selected strains (Irshad et al., 2016).

Enzyme Inhibition and Molecular Docking Studies

• Another research focused on the design, synthesis, and evaluation of N-aryl-2,3-dihydrobenzo[1,4]dioxine-6-sulfonamides, demonstrating their moderate activity against BChE and AChE, and good activity against lipoxygenase. This study also conducted molecular docking to understand the interaction between these compounds and target enzymes (Irshad et al., 2019).

Pharmacological Evaluation

• Pharmacological evaluation of new sulfonamide derivatives based on 1,4-Benzodioxane was carried out, showing moderate activity against BChE and AChE but good activity against the lipoxygenase enzyme. This study also assessed antimicrobial and hemolytic activities, confirming the potential therapeutic utility of these compounds (Irshad, 2018).

Antimicrobial and Antiproliferative Agents

• Research into N-ethyl-N-methylbenzenesulfonamide derivatives revealed their potential as effective antimicrobial and antiproliferative agents, showcasing significant activity against specific human cell lines and demonstrating the therapeutic promise of sulfonamide derivatives (El-Gilil, 2019).

Antibacterial Potential

• A study synthesized new N-substituted-N-(2,3-Dihydro-[1,4]benzodioxin-6-yl)-4-acetamidobenzenesulfonamides, evaluating their antibacterial potential. The findings highlighted potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains (Abbasi et al., 2016).